6-Bromo-4-methyl-2,3-dihydro-1,4-benzoxazine
Overview
Description
6-Bromo-4-methyl-2,3-dihydro-1,4-benzoxazine is a chemical compound with the molecular formula C9H10BrNO . It has a molecular weight of 228.09 .
Molecular Structure Analysis
The molecular structure of 6-Bromo-4-methyl-2,3-dihydro-1,4-benzoxazine consists of a benzoxazine ring with a bromine atom at the 6th position and a methyl group at the 4th position . The InChI string representation of the molecule isInChI=1S/C9H10BrNO/c1-11-4-5-12-9-3-2-7 (10)6-8 (9)11/h2-3,6H,4-5H2,1H3 . Physical And Chemical Properties Analysis
6-Bromo-4-methyl-2,3-dihydro-1,4-benzoxazine is a solid compound . It has a topological polar surface area of 12.5Ų and an XLogP3 value of 2.5 .Scientific Research Applications
Anti-Inflammatory Activity
Benzoxazines, including 6-bromo-4-methyl-2,3-dihydro-1,4-benzoxazine, have demonstrated anti-inflammatory effects. Researchers have explored their potential as inhibitors of interleukin-1 (IL-1), a cytokine involved in immune responses and inflammation . Further studies could explore their mechanism of action and optimize their anti-inflammatory properties.
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been reported to exhibit anticancer activity and interact with targets such asEGFR .
Mode of Action
It is suggested that the compound may act as apotent inhibitor . The compound’s interaction with its targets could lead to changes in cellular processes, potentially inhibiting the growth of cancer cells .
Biochemical Pathways
Similar compounds have been reported to inhibitrenin , which plays a crucial role in the renin-angiotensin system, a significant regulator of blood pressure .
Pharmacokinetics
Compounds with a similar structure have shown goodpermeability, solubility, and metabolic stability , which are critical factors influencing a drug’s bioavailability.
Result of Action
Similar compounds have shown significantanticancer activity , suggesting that this compound may also have potential therapeutic effects in cancer treatment.
properties
IUPAC Name |
6-bromo-4-methyl-2,3-dihydro-1,4-benzoxazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrNO/c1-11-4-5-12-9-3-2-7(10)6-8(9)11/h2-3,6H,4-5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FZYXJDPNHUFKLO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCOC2=C1C=C(C=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BrNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70441769 |
Source
|
| Record name | 6-Bromo-4-methyl-2,3-dihydro-1,4-benzoxazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70441769 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
188947-79-7 |
Source
|
| Record name | 6-Bromo-4-methyl-2,3-dihydro-1,4-benzoxazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70441769 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(5S)-spiro[1,3-oxazolidine-5,3'-1-azabicyclo[2.2.2]octane]-2-one](/img/structure/B67559.png)
![2-[4-(Trifluoromethoxy)phenoxy]acetohydrazide](/img/structure/B67561.png)
![3-methylisoxazolo[4,5-c]pyridin-4(5H)-one](/img/structure/B67571.png)
